2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C20H22N6O/c1-14-21-16-6-4-5-15(16)20(22-14)25-11-9-24(10-12-25)18-13-19(27)26-8-3-2-7-17(26)23-18/h2-3,7-8,13H,4-6,9-12H2,1H3
• InChI Key: WKEIYNSWMICWAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=CC(=O)N5C=CC=CC5=N4
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol
• CAS No.: 2640971-98-6

Description

The compound 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidin-4-one core substituted at the 2-position with a piperazine moiety, which is further linked to a 2-methylcyclopenta[d]pyrimidine group.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Analogs

Compound Name	Core Structure	Substituents	Notable Properties
Target Compound	4H-pyrido[1,2-a]pyrimidin-4-one	2-(4-{2-methylcyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)	Hypothesized kinase inhibition due to cyclopenta-pyrimidine’s steric bulk .
2-(1,3-Benzodioxol-5-yl)-7-(4-methylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	4H-pyrido[1,2-a]pyrimidin-4-one	2-(1,3-benzodioxol-5-yl), 7-(4-methylpiperazin-1-yl)	Enhanced aromatic interactions via benzodioxol; methylpiperazine improves PK .
N-(3-(2-((2-Methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-5-oxo-...phenyl)acrylamide	Dipyrimido[1,2-a:4',5'-d]pyrimidine	Acrylamide, 4-methylpiperazine, methoxyphenyl	Potent kinase inhibitor (e.g., EGFR) due to acrylamide’s covalent binding .
2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one	Pyridazin-3(4H)-one	2-(4-methylphenyl)	Anti-inflammatory (IC50 = 11.6 μM) via macrophage modulation .

Key Observations:

Core Heterocycles: The pyrido-pyrimidinone core (target compound) is distinct from pyridazinones () and dipyrimido-pyrimidines (), impacting electron distribution and target selectivity.

Piperazine Modifications :

• Methyl or ethyl groups on piperazine (e.g., 4-methylpiperazinyl in ) enhance lipophilicity and blood-brain barrier penetration .
• Hydroxyethyl substituents (e.g., in ) may improve aqueous solubility via hydrogen bonding.

Benzodioxol () and acrylamide () moieties enable π-π stacking and covalent target engagement, respectively.